Cas no 209916-33-6 ([2-(Tert-butylsulfonylamino)phenyl]boronic acid)
209916-33-6 structure
Product Name:[2-(Tert-butylsulfonylamino)phenyl]boronic acid
CAS No:209916-33-6
MF:C10H16BNO4S
MW:257.11434173584
CID:2104254
Update Time:2023-08-03
[2-(Tert-butylsulfonylamino)phenyl]boronic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(2-methylpropan-2-ylsulfonamido)phenylboronic acid
- [2-(Tert-butylsulfonylamino)phenyl]boronic acid
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- Inchi: 1S/C10H16BNO4S/c1-10(2,3)17(15,16)12-9-7-5-4-6-8(9)11(13)14/h4-7,12-14H,1-3H3
- InChI Key: GTQASRKUJQOGJJ-UHFFFAOYSA-N
- SMILES: S(C(C)(C)C)(NC1C=CC=CC=1B(O)O)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 344
- Topological Polar Surface Area: 95
[2-(Tert-butylsulfonylamino)phenyl]boronic acid Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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